![molecular formula C14H21N5 B2441734 N-(3-(Dimethylamino)-1-(4-methylbenzyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine CAS No. 338748-22-4](/img/structure/B2441734.png)
N-(3-(Dimethylamino)-1-(4-methylbenzyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-(Dimethylamino)-1-(4-methylbenzyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine, commonly known as DMAMCL, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. DMAMCL is a white crystalline powder that is soluble in water, ethanol, and other organic solvents. It is commonly used in research laboratories for its ability to act as a ligand in various chemical reactions.
Mechanism of Action
The mechanism of action of DMAMCL is not fully understood, but it is believed to act as a nucleophile in various chemical reactions. DMAMCL can form coordination complexes with metals, which can then be used to catalyze various reactions.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of DMAMCL. However, it has been shown to have low toxicity levels, making it a safe compound to use in laboratory experiments.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DMAMCL in laboratory experiments is its ability to act as a ligand in various chemical reactions. It is also relatively easy to synthesize and has low toxicity levels. However, one limitation of using DMAMCL is its cost, as it can be expensive to purchase in large quantities.
Future Directions
There are several future directions for research involving DMAMCL. One area of interest is the development of new catalytic reactions using DMAMCL as a ligand. Additionally, research could be conducted on the potential use of DMAMCL in the synthesis of biologically active molecules. Finally, further studies could be conducted on the biochemical and physiological effects of DMAMCL to better understand its safety and potential applications.
Synthesis Methods
DMAMCL can be synthesized using a variety of methods, including the reaction of 4-methylbenzyl chloride with dimethylamine in the presence of a base, such as sodium hydroxide. Another method involves the reaction of 3-dimethylamino-1-propyne with 4-methylbenzyl chloride in the presence of a copper catalyst.
Scientific Research Applications
DMAMCL has a wide range of applications in scientific research, particularly in the field of organic chemistry. It is commonly used as a ligand to form coordination complexes with metals, which can be used in catalytic reactions. DMAMCL has also been used in the synthesis of various compounds, including biologically active molecules.
properties
IUPAC Name |
3-N,3-N,5-N,5-N-tetramethyl-1-[(4-methylphenyl)methyl]-1,2,4-triazole-3,5-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N5/c1-11-6-8-12(9-7-11)10-19-14(18(4)5)15-13(16-19)17(2)3/h6-9H,10H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCGDNMZZGMTROC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C(=NC(=N2)N(C)C)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.